Cas no 1396793-57-9 (N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2-methoxyphenyl)ethanediamide)

N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2-methoxyphenyl)ethanediamide is a specialized diamide compound featuring a cyclopropyl-hydroxypropyl moiety and a methoxyphenyl group linked via an ethanediamide bridge. Its unique structure combines hydrophilicity from the hydroxyl group with lipophilicity contributed by the cyclopropyl and methoxyphenyl units, enhancing its potential as an intermediate in pharmaceutical synthesis. The compound's rigid cyclopropyl ring may confer metabolic stability, while the methoxy group could facilitate interactions with aromatic systems in target molecules. The diamide linkage offers synthetic versatility for further derivatization. This bifunctional molecule exhibits balanced polarity, making it suitable for medicinal chemistry applications requiring precise physicochemical properties. Its structural features suggest potential utility in designing bioactive molecules with optimized pharmacokinetic profiles.
N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2-methoxyphenyl)ethanediamide structure
1396793-57-9 structure
Product Name:N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2-methoxyphenyl)ethanediamide
CAS No:1396793-57-9
MF:C15H20N2O4
MW:292.330304145813
CID:6064728
PubChem ID:71787522
Update Time:2025-07-02

N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2-methoxyphenyl)ethanediamide
    • N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2-methoxyphenyl)oxamide
    • N1-(3-cyclopropyl-3-hydroxypropyl)-N2-(2-methoxyphenyl)oxalamide
    • 1396793-57-9
    • AKOS024536430
    • VU0535144-1
    • F6190-0372
    • Inchi: 1S/C15H20N2O4/c1-21-13-5-3-2-4-11(13)17-15(20)14(19)16-9-8-12(18)10-6-7-10/h2-5,10,12,18H,6-9H2,1H3,(H,16,19)(H,17,20)
    • InChI Key: ZLQIQRQRGITFSG-UHFFFAOYSA-N
    • SMILES: C(NCCC(C1CC1)O)(=O)C(NC1=CC=CC=C1OC)=O

Computed Properties

  • Exact Mass: 292.14230712g/mol
  • Monoisotopic Mass: 292.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 87.7Ų

N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2-methoxyphenyl)ethanediamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6190-0372-2μmol
N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2-methoxyphenyl)ethanediamide
1396793-57-9
2μmol
$57.0 2023-09-09
Life Chemicals
F6190-0372-5μmol
N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2-methoxyphenyl)ethanediamide
1396793-57-9
5μmol
$63.0 2023-09-09
Life Chemicals
F6190-0372-10μmol
N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2-methoxyphenyl)ethanediamide
1396793-57-9
10μmol
$69.0 2023-09-09
Life Chemicals
F6190-0372-20μmol
N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2-methoxyphenyl)ethanediamide
1396793-57-9
20μmol
$79.0 2023-09-09
Life Chemicals
F6190-0372-1mg
N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2-methoxyphenyl)ethanediamide
1396793-57-9
1mg
$54.0 2023-09-09
Life Chemicals
F6190-0372-2mg
N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2-methoxyphenyl)ethanediamide
1396793-57-9
2mg
$59.0 2023-09-09
Life Chemicals
F6190-0372-3mg
N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2-methoxyphenyl)ethanediamide
1396793-57-9
3mg
$63.0 2023-09-09
Life Chemicals
F6190-0372-4mg
N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2-methoxyphenyl)ethanediamide
1396793-57-9
4mg
$66.0 2023-09-09
Life Chemicals
F6190-0372-5mg
N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2-methoxyphenyl)ethanediamide
1396793-57-9
5mg
$69.0 2023-09-09
Life Chemicals
F6190-0372-10mg
N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2-methoxyphenyl)ethanediamide
1396793-57-9
10mg
$79.0 2023-09-09

Additional information on N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2-methoxyphenyl)ethanediamide

Comprehensive Overview of N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2-methoxyphenyl)ethanediamide (CAS No. 1396793-57-9)

N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2-methoxyphenyl)ethanediamide (CAS No. 1396793-57-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This diamide derivative features a unique molecular structure combining a cyclopropyl ring, a hydroxypropyl chain, and a methoxyphenyl moiety, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or metabolic modulator, aligning with current trends in precision medicine and targeted therapies.

The compound's CAS No. 1396793-57-9 serves as a critical identifier in chemical databases, ensuring accurate referencing across scientific literature. Its IUPAC name reflects the presence of functional groups that contribute to its reactivity and binding affinity, such as the hydroxypropyl segment, which may enhance solubility, and the methoxyphenyl group, known for its role in pharmacophore design. These attributes position N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2-methoxyphenyl)ethanediamide as a versatile scaffold for medicinal chemistry applications.

Recent studies highlight the growing demand for small-molecule modulators in treating chronic diseases, a trend reflected in search engine queries like "novel kinase inhibitors 2024" or "cyclopropyl-based therapeutics." The compound's structural complexity allows it to interact with biological targets selectively, addressing concerns about off-target effects—a hot topic in drug safety discussions. Its ethanediamide backbone further supports hydrogen bonding, a key factor in optimizing bioavailability and ADME properties (Absorption, Distribution, Metabolism, Excretion).

From a synthetic chemistry perspective, the incorporation of a cyclopropyl group introduces ring strain, which can influence conformational stability and metabolic resistance—a feature often searched in relation to "drug half-life improvement strategies." Meanwhile, the 2-methoxyphenyl substituent may contribute to π-stacking interactions, relevant to queries about "aromatic interactions in drug design." These characteristics make CAS No. 1396793-57-9 a valuable subject for structure-activity relationship (SAR) studies.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for such diamides, responding to searches like "sustainable pharmaceutical synthesis." The compound's hydroxypropyl segment could also be modified for prodrug development, aligning with industry efforts to enhance patient compliance through improved formulations. Additionally, its potential role in enzyme inhibition ties into popular inquiries about "allosteric modulators" and "signal transduction blockers."

Analytical challenges associated with N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2-methoxyphenyl)ethanediamide include chromatographic separation due to its polar functional groups, a topic frequently searched as "HPLC method development for polar compounds." Advanced techniques like LC-MS and NMR spectroscopy are essential for characterizing this compound, reflecting the broader demand for "analytical characterization of complex molecules" in peer-reviewed literature.

As the pharmaceutical industry shifts toward personalized medicine, compounds like CAS No. 1396793-57-9 offer modularity for structural optimization—addressing search trends such as "tailored therapeutics for genetic profiles." Its balanced lipophilicity (predicted by the cyclopropyl and methoxyphenyl groups) makes it a candidate for blood-brain barrier penetration studies, another area of intense scientific interest.

In conclusion, N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2-methoxyphenyl)ethanediamide represents a compelling case study in modern drug discovery, integrating structural innovation with therapeutic potential. Its CAS No. 1396793-57-9 ensures traceability in research, while its multifunctional design responds to contemporary needs in targeted therapy and molecular pharmacology. Future directions may explore its utility in combination therapies or as a chemical probe for mechanistic studies, further solidifying its relevance in life sciences.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.